Cas no 894947-56-9 (2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide
• CAS No: 894947-56-9
• MF: C₁₉H₁₈N₄O₄S₂
• MW: 430.500621318817
• CID: 6150708
• PubChem ID: 16832905
• Update Time: 2025-05-20

2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide
• 894947-56-9
• 2-((4-amino-5-(phenylsulfonyl)pyrimidin-2-yl)thio)-N-(3-methoxyphenyl)acetamide
• F1609-1039
• AKOS001909392
• 2-{[4-AMINO-5-(BENZENESULFONYL)PYRIMIDIN-2-YL]SULFANYL}-N-(3-METHOXYPHENYL)ACETAMIDE
• 2-[4-amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C19H18N4O4S2/c1-27-14-7-5-6-13(10-14)22-17(24)12-28-19-21-11-16(18(20)23-19)29(25,26)15-8-3-2-4-9-15/h2-11H,12H2,1H3,(H,22,24)(H2,20,21,23)
• InChI Key： XQHFPPOQNCEEFU-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(N=C1N)SCC(NC1C=CC=C(C=1)OC)=O)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 430.07694742g/mol
• Monoisotopic Mass: 430.07694742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 158Ų

Additional information on 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide

Compound CAS No 894947-56-9: A Comprehensive Overview

The compound with CAS No 894947-56-9, also known as 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a pyrimidine ring system, which is a key structural motif in many bioactive molecules. The presence of a benzenesulfonyl group attached to the pyrimidine ring enhances its stability and bioavailability, while the methoxyphenyl group contributes to its lipophilicity, making it an ideal candidate for drug design. The sulfanyl (thioether) linkage further modulates its pharmacokinetic properties, ensuring optimal delivery to target sites.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using environmentally friendly methodologies. Researchers have employed catalytic cross-coupling reactions and microwave-assisted synthesis to streamline the production process, reducing both time and cost. These innovations have significantly contributed to the scalability of this compound for large-scale production, paving the way for its potential commercialization.

In terms of pharmacological activity, this compound has demonstrated remarkable efficacy in inhibiting key enzymes involved in inflammatory pathways. Studies conducted in vitro and in vivo have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

Moreover, this compound has shown potential in modulating cellular signaling pathways, particularly those involving tyrosine kinases. Its ability to inhibit these kinases suggests its utility in cancer therapy, where targeted inhibition of oncogenic signaling pathways is crucial for effective treatment outcomes.

The application of computational chemistry tools has further enhanced our understanding of this compound's interaction with biological targets. Molecular docking studies have revealed that it binds effectively to specific receptor sites, providing insights into its mechanism of action at the molecular level.

In conclusion, CAS No 894947-56-9 represents a cutting-edge advancement in medicinal chemistry, with its unique structure and diverse pharmacological properties positioning it as a valuable asset in drug discovery and development.